Cas no 2228412-51-7 (4-6-(pyrrolidin-1-yl)pyridin-3-yl-1,3-oxazolidin-2-one)

• Product Name: 4-6-(pyrrolidin-1-yl)pyridin-3-yl-1,3-oxazolidin-2-one
• CAS No: 2228412-51-7
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• CID: 6097846
• PubChem ID: 165612053
• Update Time: 2025-10-12

4-6-(pyrrolidin-1-yl)pyridin-3-yl-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-6-(pyrrolidin-1-yl)pyridin-3-yl-1,3-oxazolidin-2-one
• EN300-1739921
• 4-[6-(pyrrolidin-1-yl)pyridin-3-yl]-1,3-oxazolidin-2-one
• 2228412-51-7

• Inchi： 1S/C12H15N3O2/c16-12-14-10(8-17-12)9-3-4-11(13-7-9)15-5-1-2-6-15/h3-4,7,10H,1-2,5-6,8H2,(H,14,16)
• InChI Key： VOTSONDQHAAZOQ-UHFFFAOYSA-N
• SMILES： O1C(NC(C1)C1=CN=C(C=C1)N1CCCC1)=O

Computed Properties

• Exact Mass: 233.116426730g/mol
• Monoisotopic Mass: 233.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54.5Ų

Additional information on 4-6-(pyrrolidin-1-yl)pyridin-3-yl-1,3-oxazolidin-2-one

Comprehensive Overview of 4-6-(pyrrolidin-1-yl)pyridin-3-yl-1,3-oxazolidin-2-one (CAS No. 2228412-51-7): Properties, Applications, and Research Insights

The compound 4-6-(pyrrolidin-1-yl)pyridin-3-yl-1,3-oxazolidin-2-one (CAS No. 2228412-51-7) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and chemical research. This heterocyclic molecule combines a pyridine core with a pyrrolidine substituent and an oxazolidin-2-one moiety, making it a versatile scaffold for drug discovery and material science. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and biologically active compounds, aligning with the growing demand for novel therapeutic agents.

In the context of current trends, the scientific community is actively exploring AI-driven drug discovery and computational chemistry tools to optimize molecules like 4-6-(pyrrolidin-1-yl)pyridin-3-yl-1,3-oxazolidin-2-one. Questions such as "How does this compound interact with enzyme targets?" or "What are its ADME (Absorption, Distribution, Metabolism, Excretion) properties?" are frequently searched in academic databases. Its molecular weight (approximately 247.28 g/mol) and logP values suggest moderate lipophilicity, which is crucial for blood-brain barrier permeability—a hot topic in central nervous system (CNS) drug development.

The synthesis of CAS No. 2228412-51-7 typically involves multi-step organic reactions, including Pd-catalyzed cross-coupling and cyclization strategies. Recent publications highlight its utility in constructing kinase inhibitors, a class of compounds dominating oncology research. For instance, modifications to the pyrrolidine ring or oxazolidinone group could enhance selectivity against specific protein kinases, addressing the need for targeted cancer therapies. Such innovations resonate with the broader push toward personalized medicine.

From a green chemistry perspective, efforts to improve the synthetic route of 4-6-(pyrrolidin-1-yl)pyridin-3-yl-1,3-oxazolidin-2-one using catalytic methods or biocatalysis are gaining traction. Sustainability-focused queries like "How to reduce waste in heterocycle synthesis?" or "Solvent-free approaches for oxazolidinone derivatives?" reflect industry priorities. Additionally, its potential as a fluorescence probe or metal-chelating agent opens doors for applications in diagnostic imaging and catalysis, respectively.

In summary, CAS No. 2228412-51-7 exemplifies the intersection of medicinal chemistry and materials science. Its adaptability to structure-activity relationship (SAR) studies and compatibility with high-throughput screening platforms position it as a valuable asset for both academia and industry. As research continues, this compound may unlock answers to pressing challenges in drug resistance and multi-target therapeutics, further solidifying its relevance in modern science.